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Compound of Interest

Compound Name: Diethyl propylmalonate

Cat. No.: B018023 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Diethyl
Propylmalonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of diethyl propylmalonate. The information is presented in a structured format to

facilitate easy access and comparison, with detailed experimental protocols and visualizations

to support laboratory applications and theoretical understanding.

Physical Properties
Diethyl propylmalonate is a colorless liquid with properties that have been well-characterized.

[1][2][3][4][5] These properties are crucial for its handling, storage, and application in various

chemical syntheses. A summary of its key physical constants is provided in the table below.

Table 1: Physical Properties of Diethyl Propylmalonate
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Property Value Reference

Molecular Formula C₁₀H₁₈O₄ [1][2][4][6]

Molecular Weight 202.25 g/mol [1][2][4][6]

Appearance Clear, colorless liquid/oil [2][5]

Boiling Point 221-222 °C (at 760 mmHg) [1][4]

Density 0.987 g/mL at 25 °C [1][4][5]

Refractive Index (n20/D) 1.418 [1][4][5]

Flash Point 92 °C (197.6 °F) - closed cup [1][4]

Solubility

Insoluble in water. Soluble in

dichloromethane, ethanol, and

ethyl acetate.

[2][5]

Chemical Properties and Reactivity
The chemical behavior of diethyl propylmalonate is primarily dictated by the presence of the

ester functional groups and the acidic α-hydrogen. This structure allows for a range of

important chemical transformations, most notably in the synthesis of carboxylic acids and other

functionalized molecules.

Enolate Formation and Alkylation (Malonic Ester
Synthesis)
One of the most significant reactions involving diethyl propylmalonate is its use in the malonic

ester synthesis. The methylene proton positioned between the two carbonyl groups is acidic

(pKa ≈ 13) and can be readily removed by a moderately strong base, such as sodium ethoxide,

to form a stable enolate ion.[7] This nucleophilic enolate can then react with an alkyl halide in

an SN2 reaction to form a C-alkylated derivative. This process can be repeated to introduce a

second alkyl group.[7]
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Malonic Ester Synthesis Pathway

Diethyl Propylmalonate Enolate Intermediate+ Base (e.g., NaOEt) Mono-alkylated Product+ Alkyl Halide (R-X)

Hydrolysis+ H3O+, Δ

Second Enolate
+ Base

Di-alkylated Product Hydrolysis+ H3O+, Δ

Decarboxylation Substituted Carboxylic Acid

+ R'-X Decarboxylation product2Di-substituted Carboxylic Acid

Click to download full resolution via product page

Caption: General workflow of the malonic ester synthesis.

Hydrolysis and Decarboxylation
Following alkylation, the resulting substituted diethyl malonate can be hydrolyzed to the

corresponding dicarboxylic acid using aqueous acid and heat.[7] The substituted malonic acid

is unstable to heat and readily undergoes decarboxylation (loss of CO₂) to yield a substituted

carboxylic acid.[7]

Other Reactions
Diethyl propylmalonate can participate in various other reactions typical of esters and

compounds with active methylene groups. These include transesterification in the presence of

other alcohols and condensation reactions.

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of diethyl
propylmalonate.

Table 2: Spectroscopic Data for Diethyl Propylmalonate
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Technique Key Features Reference

¹H NMR

Signals corresponding to the

ethyl ester groups (triplet and

quartet) and the propyl group

(triplet, sextet, and triplet), as

well as a characteristic signal

for the α-hydrogen.

[8]

¹³C NMR

Resonances for the carbonyl

carbons, the α-carbon, and the

carbons of the ethyl and propyl

groups.

[8][9]

Infrared (IR) Spectroscopy

Strong absorption band

characteristic of the C=O

stretching of the ester group

(around 1730-1750 cm⁻¹), and

C-H stretching vibrations.

[8]

Mass Spectrometry (MS)

The mass spectrum shows

fragmentation patterns

corresponding to the loss of

ethoxy and other alkyl groups.

A prominent peak corresponds

to the loss of the diethyl

malonate moiety (M-159).

[8][10]

Experimental Protocols
The following sections provide detailed methodologies for determining the key physical

properties of diethyl propylmalonate.

Determination of Boiling Point (Micro-Boiling Point
Method)
This method is suitable for small sample volumes and provides a reasonably accurate

measurement of the boiling point.
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Boiling Point Determination Workflow

Sample Preparation

Measurement

Place ~0.5 mL of diethyl propylmalonate into a small test tube.

Insert a sealed capillary tube (sealed end up) into the test tube.

Attach the test tube to a thermometer.

Immerse the assembly in a heating bath (e.g., Thiele tube with mineral oil).

Heat the bath gently.

Observe for a continuous stream of bubbles from the capillary tube.

Remove heat and allow to cool slowly.

Record the temperature at which the liquid is drawn into the capillary tube. This is the boiling point.

Click to download full resolution via product page

Caption: Workflow for determining the boiling point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b018023?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Density
The density of diethyl propylmalonate can be determined by accurately measuring the mass

of a known volume.

Density Determination Workflow

Procedure

Calculation

Weigh a clean, dry graduated cylinder or pycnometer.

Add a known volume of diethyl propylmalonate.

Reweigh the container with the liquid.

Calculate the mass of the liquid (mass of container with liquid - mass of empty container).

Calculate the density (mass of liquid / volume of liquid).

Click to download full resolution via product page

Caption: Workflow for determining density.

Determination of Refractive Index
An Abbe refractometer is commonly used to measure the refractive index of liquids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b018023?utm_src=pdf-body
https://www.benchchem.com/product/b018023?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Refractive Index Determination Workflow

Procedure

Calibrate the Abbe refractometer with a standard (e.g., distilled water).

Place a few drops of diethyl propylmalonate on the prism.

Close the prism and allow the temperature to equilibrate (typically 20°C).

Adjust the instrument to bring the borderline into focus.

Read the refractive index from the scale.

Click to download full resolution via product page

Caption: Workflow for determining the refractive index.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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